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Compound of Interest

Compound Name: Morpholine-3-carbonitrile

Cat. No.: B048010

Essential Safety and Handling Guide for
Morpholine-3-carbonitrile

Disclaimer: A specific Safety Data Sheet (SDS) for Morpholine-3-carbonitrile (CAS No.
97039-63-9) was not publicly available at the time of this writing. The following guidance is
based on the safety information for the closely related and well-documented compound,
Morpholine. The toxicological and physical properties of Morpholine-3-carbonitrile may differ.
This information should be used as a preliminary guide only. It is imperative to consult a
qualified safety professional and, if possible, obtain the specific SDS from the supplier before
handling Morpholine-3-carbonitrile.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal plans for handling morpholine derivatives in a laboratory
setting. It is intended for researchers, scientists, and professionals in drug development.

Immediate Safety and Hazard Information

Morpholine and its derivatives are often flammable, corrosive, and toxic. They can cause
severe skin burns, eye damage, and may be harmful if inhaled or swallowed.[1][2] Suspected
reproductive toxicity has also been noted for Morpholine.[2]

Hazard Identification (Based on Morpholine):
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Hazard Class Category GHS Hazard Statements
o H226: Flammable liquid and
Flammable Liquids Category 3
vapor.[1]
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 ]
skin.[2]
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled.[2]
) ] o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B/1A
burns and eye damage.[1][2]
) H318: Causes serious eye
Serious Eye Damage Category 1
damage.
) L H361: Suspected of damaging
Reproductive Toxicity Category 2

fertility or the unborn child.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the
recommended PPE for handling Morpholine-based compounds.
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Specifications and Best

Body Part Recommended Protection .
Practices
Goggles should provide a
) complete seal around the
Chemical safety goggles and a )
Eyes/Face ) eyes. A face shield offers an
full-face shield. -~ _
additional layer of protection
against splashes.[3]
) ) Select gloves with a
Chemical-resistant gloves ) )
o breakthrough time appropriate
(e.g., Butyl rubber, Nitrile )
_ for the duration of the task.[3]
Skin/Body rubber), a flame-retardant lab

coat, and chemical-resistant

apron or suit.

Wear additional protective
clothing if there is a risk of

significant splashing.

Respiratory

A NIOSH-approved respirator
with an organic vapor

cartridge.

Use in a well-ventilated area,
preferably within a chemical
fume hood.[3] A self-contained
breathing apparatus (SCBA)
may be necessary for large
spills or in poorly ventilated

areas.[3]

Feet

Closed-toe, chemical-resistant

shoes.

Ensure shoes are made of a
material that will not degrade
upon contact with the

chemical.

Operational and Disposal Plans

A step-by-step approach to handling and disposal is essential for maintaining a safe laboratory

environment.

Experimental Workflow: Handling Morpholine-3-

carbonitrile
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The following diagram outlines the standard operating procedure for the safe handling of
Morpholine-3-carbonitrile, from preparation to disposal.

Experimental Workflow for Handling Morpholine-3-carbonitrile

Preparation

Review SDS

Grepare Fume Hooa
Weigh/Measure
Perform Reaction

Handling
Exposure Response Spill Response

Transfer/Workup

Cleanup & Diseosal

Gecontaminate Glasswara

Segregate Waste

Dispose of Waste
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Caption: Standard workflow for handling hazardous chemicals.

Experimental Protocols

Preparation:

Review Safety Data Sheet (SDS): Before any work begins, thoroughly review the SDS for
Morpholine-3-carbonitrile. If unavailable, review the SDS for Morpholine and treat the
target compound with the same or higher level of caution.

Don Personal Protective Equipment (PPE): Put on all required PPE as detailed in the table
above.

Prepare Fume Hood: Ensure the chemical fume hood is functioning correctly. All handling of
Morpholine-3-carbonitrile should be performed within the fume hood.

Handling:

Weighing and Measuring: Carefully weigh or measure the required amount of the chemical.
Use non-sparking tools and ensure all containers are properly grounded to prevent static
discharge.[3]

Performing the Reaction: Add the chemical to the reaction vessel slowly and in a controlled
manner. Monitor the reaction for any signs of exothermic activity or pressure build-up.

Transfer and Workup: When transferring the chemical or performing a workup, use
appropriate equipment to minimize the risk of splashes or aerosol generation.

Spill and Exposure Procedures:

o Minor Spill: In the event of a small spill inside a fume hood, absorb the material with a non-
combustible absorbent (e.g., sand, vermiculite). Place the contaminated material in a sealed,
labeled container for hazardous waste disposal.

e Major Spill: For a large spill, evacuate the area immediately and alert emergency personnel.
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek immediate medical attention.[2]

Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids
open. Seek immediate medical attention.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

Disposal Plan:

Waste Segregation: All waste contaminated with Morpholine-3-carbonitrile, including
empty containers, absorbent materials, and contaminated PPE, must be collected in a
designated, sealed, and clearly labeled hazardous waste container.

Disposal: Dispose of hazardous waste through your institution's environmental health and
safety (EHS) office, following all local, state, and federal regulations. Do not dispose of this
chemical down the drain.[3]

By adhering to these stringent safety protocols, researchers can minimize the risks associated

with handling Morpholine-3-carbonitrile and maintain a safe and productive laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b048010#personal-protective-equipment-for-handling-
morpholine-3-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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